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Compound of Interest

Compound Name:
6-Bromo-2,3-dihydrobenzofuran-3-

amine

Cat. No.: B1521968 Get Quote

An In-Depth Technical Guide to the Safe Handling of 6-Bromo-2,3-dihydrobenzofuran-3-
amine

Section 1: Compound Profile and Hazard Overview
6-Bromo-2,3-dihydrobenzofuran-3-amine is a substituted benzofuran derivative utilized as a

key building block in medicinal chemistry and drug discovery. Its structural motif is of interest to

researchers developing novel therapeutic agents. However, as a halogenated aromatic amine,

this compound possesses inherent hazards that necessitate rigorous safety protocols to ensure

the well-being of laboratory personnel. This guide provides a comprehensive framework for its

safe handling, storage, and disposal, grounded in established chemical safety principles.

The primary risks associated with this compound involve irritation to the skin, eyes, and

respiratory system, and it is classified as harmful if swallowed.[1][2][3] Understanding these

hazards is the first step in implementing a robust safety culture when working with this and

structurally related molecules.
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Compound Identification

IUPAC Name 6-bromo-2,3-dihydro-1-benzofuran-3-amine[3]

Synonyms
(S)-6-Bromo-2,3-dihydrobenzofuran-3-amine, 6-

Bromo-2,3-dihydro-benzofuran-3-ylamine

CAS Number 944709-63-1[3]

Molecular Formula C₈H₈BrNO[3]

Molecular Weight 214.06 g/mol [4]

Physical Form Solid[3]

Section 2: Hazard Identification and GHS
Classification
A thorough risk assessment begins with a clear understanding of the compound's classification

under the Globally Harmonized System (GHS). 6-Bromo-2,3-dihydrobenzofuran-3-amine is

designated with a "Warning" signal word, reflecting its potential to cause moderate harm upon

exposure.[1][2][3]

GHS Hazard Classification

Pictogram

Signal Word Warning[1][2][3]

Hazard Statements

H302: Harmful if swallowed.[2][3]H315: Causes

skin irritation.[1][2][3]H319: Causes serious eye

irritation.[1][2][3]H335: May cause respiratory

irritation.[1][2][3]

Precautionary Statements

Prevention: P261, P264, P270, P271, P280[1]

[2]Response: P301+P317, P302+P352,

P304+P340, P305+P351+P338, P319,

P332+P317, P362+P364[1][2]Storage:

P403+P233, P405[1][2]Disposal: P501[1][2]
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Causality of Hazards:

Oral Toxicity (H302): Ingestion can lead to systemic toxic effects. The amine and brominated

aromatic functionalities contribute to its reactivity and potential to interfere with biological

processes.

Skin and Eye Irritation (H315, H319): Aromatic amines can be irritating to dermal and ocular

tissues, causing inflammation, redness, and discomfort.[1] Prolonged contact may lead to

dermatitis.[5] The brominated ring can enhance this effect.

Respiratory Irritation (H335): Inhalation of the dust or aerosol can irritate the mucous

membranes of the respiratory tract, leading to coughing and shortness of breath.[1] This is a

common hazard for powdered organic compounds, especially those with reactive functional

groups.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
The hierarchy of controls dictates that engineering solutions are the primary defense against

chemical exposure, supplemented by appropriate PPE.

Engineering Controls: All manipulations of 6-Bromo-2,3-dihydrobenzofuran-3-amine,

including weighing, transferring, and preparing solutions, must be conducted in a properly

functioning chemical fume hood.[5][6] This is the most critical step in preventing inhalation of

the compound. The laboratory should also be equipped with an eyewash station and a safety

shower that are readily accessible.[1][7]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the

chemical. The selection of PPE must be deliberate and based on the specific hazards of the

compound. A standard ensemble for handling this chemical is outlined below.
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Donning Sequence Safe Handling Zone

1. Lab Coat
(Buttoned, flame-resistant)

2. Safety Goggles
(ANSI Z87.1 rated, with side shields)

Protect Body 3. Nitrile Gloves
(Inspect before use)

Protect Eyes Work inside
Chemical Fume Hood

Click to download full resolution via product page

Caption: PPE donning sequence before handling the compound.

PPE Component Specification & Rationale

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[2] A face shield should be worn

over goggles if there is a significant splash risk.

[8] This is to prevent eye irritation from airborne

particles or splashes.[1]

Skin Protection

A flame-resistant lab coat must be worn and

fully buttoned.[8] Wear chemical-resistant

gloves, such as nitrile gloves, which provide

good protection against a range of organic

compounds.[5] Always inspect gloves for tears

or holes before use and change them

immediately if contamination occurs.[9]

Respiratory Protection

Work must be performed in a chemical fume

hood to avoid breathing dust.[1][2] If engineering

controls are insufficient and exposure limits are

exceeded, a NIOSH-approved full-face

respirator with appropriate cartridges must be

used.[2][8]

Section 4: Standard Operating Procedures (SOPs)
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Adherence to validated protocols is essential for minimizing risk.

General Handling and Use Protocol
Preparation: Cordon off the work area. Ensure the chemical fume hood is operational and

the sash is at the appropriate height. Assemble all necessary equipment (spatulas, weigh

boats, glassware) and the spill kit before retrieving the chemical.

PPE: Don the required PPE as detailed in Section 3.

Weighing: Perform all weighing operations on a balance located inside the fume hood or in a

ventilated balance enclosure. Use a spatula to carefully transfer the solid, avoiding the

creation of dust.[6]

Transfer: If transferring the solid to a reaction vessel, do so carefully within the fume hood.

Post-Handling: After use, tightly close the container.[1][2] Clean all equipment. Remove

gloves using a technique that avoids skin contamination and dispose of them in the

designated hazardous waste container.[9]

Hygiene: Wash hands and forearms thoroughly with soap and water after handling is

complete.[1][10] Do not eat, drink, or smoke in the laboratory area.[2]

Storage Requirements
Proper storage is crucial for maintaining the compound's integrity and preventing accidental

exposure.

Container: Store in the original, tightly-closed container to prevent contamination and

exposure to air.[1][2][10]

Environment: Keep in a cool, dry, and well-ventilated area.[1][5] Some suppliers recommend

refrigerated storage between 2-8°C and protection from light.[3]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents

and strong acids.[5][11]
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Security: The compound should be stored in a locked cabinet or area to restrict access to

authorized personnel only.[1][2]

Section 5: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental release or exposure.

Spill Response
For a small laboratory spill, the following procedure should be followed. For large spills,

evacuate the area and contact emergency personnel.
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Spill Occurs

1. Alert Personnel
& Secure Area

2. Don Additional PPE
(e.g., double gloves)

3. Contain Spill
(Prevent spreading)

4. Absorb Material
(Use vermiculite or sand)

5. Collect Waste
(Sweep into labeled container)

6. Decontaminate Area
(Soap and water)

7. Dispose of Waste
(As halogenated solid waste)

Click to download full resolution via product page

Caption: Decision workflow for a small laboratory spill.

Detailed Spill Cleanup Protocol:
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Alert & Secure: Immediately alert others in the vicinity.[12] Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, relying on the chemical fume hood if the spill is

contained within it.[5]

Don PPE: Put on appropriate PPE, including double nitrile gloves, safety goggles, and a lab

coat.[12]

Contain & Absorb: For solid spills, gently cover with a damp paper towel to prevent dust from

becoming airborne.[13] For liquids, cover the spill with an inert, non-combustible absorbent

material like vermiculite, sand, or spill pillows.[13][14][15] Start from the outside and work

inwards.[12]

Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable

container for hazardous waste.[9][12]

Decontaminate: Clean the spill surface with soap and water, collecting the rinse water for

disposal if the compound is highly toxic.[12]

Dispose: Dispose of the sealed container and any contaminated materials (gloves, towels)

through the institution's hazardous waste program as halogenated organic waste.[5][12]

Restock: Replenish the spill kit.[12]

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury from

chemical exposure.
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Exposure Route First Aid Protocol

Inhalation

Immediately move the person to fresh air. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][2][10]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

soap and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[1][10]

[16]

Eye Contact

Immediately flush eyes with copious amounts of

running water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1][10][16]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention and show the

Safety Data Sheet to the medical professional.

[1][2]

Section 6: Waste Disposal
Chemical waste must be managed responsibly to protect human health and the environment.

Segregation: All waste containing 6-Bromo-2,3-dihydrobenzofuran-3-amine must be

classified as hazardous. It should be collected in a dedicated "Halogenated Organic Waste"

container that is separate from non-halogenated waste.[5]

Container: Use a robust, leak-proof container that can be securely sealed. The container

must be clearly labeled with the words "Hazardous Waste" and a full list of its chemical

contents.[5]
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Disposal Path: The sealed waste container must be disposed of through an approved waste

disposal plant or a licensed hazardous waste management service.[1][2][10] Never dispose

of this chemical down the drain or in regular trash.

Empty Containers: "Empty" containers that previously held the compound should be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as halogenated

liquid waste. The rinsed container can then be disposed of according to institutional

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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